Cas no 1804986-74-0 (2-Cyano-4-(difluoromethyl)-6-(fluoromethyl)pyridine)

• Product Name: 2-Cyano-4-(difluoromethyl)-6-(fluoromethyl)pyridine
• CAS No: 1804986-74-0
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• CID: 4811910
• Update Time: 2025-05-21

2-Cyano-4-(difluoromethyl)-6-(fluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(difluoromethyl)-6-(fluoromethyl)pyridine

• Inchi： 1S/C8H5F3N2/c9-3-6-1-5(8(10)11)2-7(4-12)13-6/h1-2,8H,3H2
• InChI Key： KNASTZSDHSHMJS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)N=C(CF)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• XLogP3: 1.7
• Topological Polar Surface Area: 36.7

Additional information on 2-Cyano-4-(difluoromethyl)-6-(fluoromethyl)pyridine

Comprehensive Overview of 2-Cyano-4-(difluoromethyl)-6-(fluoromethyl)pyridine (CAS No. 1804986-74-0)

2-Cyano-4-(difluoromethyl)-6-(fluoromethyl)pyridine (CAS 1804986-74-0) is a specialized pyridine derivative with unique chemical properties, making it a compound of significant interest in pharmaceutical and agrochemical research. This compound features a cyano group at the 2-position, a difluoromethyl group at the 4-position, and a fluoromethyl group at the 6-position, contributing to its distinct reactivity and potential applications. Researchers and industry professionals are increasingly exploring its utility in drug discovery and crop protection, aligning with current trends in sustainable chemistry and precision agriculture.

The molecular structure of 2-Cyano-4-(difluoromethyl)-6-(fluoromethyl)pyridine (CAS 1804986-74-0) offers a versatile scaffold for further chemical modifications. Its fluorine-containing substituents enhance its metabolic stability and bioavailability, traits highly sought after in modern medicinal chemistry. Recent studies highlight its potential as a key intermediate in the synthesis of novel heterocyclic compounds, which are pivotal in developing next-generation therapeutics. This aligns with the growing demand for fluorinated building blocks in the pharmaceutical industry, a trend driven by the need for more effective and safer drugs.

In agrochemical applications, 2-Cyano-4-(difluoromethyl)-6-(fluoromethyl)pyridine (CAS 1804986-74-0) is gaining attention for its role in designing advanced crop protection agents. The incorporation of fluorine atoms into agrochemicals has been shown to improve their efficacy and environmental profile, addressing global concerns about sustainable farming practices. This compound’s unique structure allows for the development of selective herbicides and pesticides, which minimize off-target effects and reduce ecological impact—a priority for today’s agricultural sector.

The synthesis of 2-Cyano-4-(difluoromethyl)-6-(fluoromethyl)pyridine (CAS 1804986-74-0) involves multi-step processes, often starting from readily available pyridine precursors. Advanced techniques such as catalytic fluorination and cross-coupling reactions are employed to introduce the desired functional groups. These methods are part of a broader shift toward greener synthetic pathways, reflecting the chemical industry’s commitment to reducing hazardous waste and improving energy efficiency. Researchers are also exploring flow chemistry and microwave-assisted synthesis to optimize the production of this compound, further enhancing its accessibility for industrial applications.

From a commercial perspective, the demand for 2-Cyano-4-(difluoromethyl)-6-(fluoromethyl)pyridine (CAS 1804986-74-0) is expected to rise, driven by its expanding applications in life sciences and material science. Market analysts note a surge in interest for fluorinated pyridines, particularly in regions with robust pharmaceutical and agricultural sectors. Companies specializing in fine chemicals are scaling up production to meet this demand, while also investing in quality control measures to ensure compliance with international standards. This compound’s versatility positions it as a valuable asset in the global chemical supply chain.

Safety and handling of 2-Cyano-4-(difluoromethyl)-6-(fluoromethyl)pyridine (CAS 1804986-74-0) require adherence to standard laboratory protocols. While not classified as hazardous under typical conditions, proper personal protective equipment (PPE) and ventilation systems are recommended during its handling. Regulatory frameworks such as REACH and FDA guidelines provide clear directives for its use in research and industrial settings, ensuring safe and responsible utilization. These precautions align with the broader emphasis on workplace safety and environmental stewardship in the chemical industry.

In conclusion, 2-Cyano-4-(difluoromethyl)-6-(fluoromethyl)pyridine (CAS 1804986-74-0) represents a compelling example of how fluorine chemistry continues to drive innovation across multiple sectors. Its applications in drug development, agrochemicals, and material science underscore its importance in addressing contemporary challenges. As research progresses, this compound is poised to play an even greater role in shaping the future of sustainable chemistry and advanced manufacturing, making it a focal point for scientists and industry leaders alike.